Cas no 1855495-33-8 (Cyclopentanesulfonamide, 2-methoxy-)

• Product Name: Cyclopentanesulfonamide, 2-methoxy-
• CAS No: 1855495-33-8
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 5285896
• Update Time: 2025-05-19

Cyclopentanesulfonamide, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanesulfonamide, 2-methoxy-

• Inchi： 1S/C6H13NO3S/c1-10-5-3-2-4-6(5)11(7,8)9/h5-6H,2-4H2,1H3,(H2,7,8,9)
• InChI Key： UXALDMBLWRLEIX-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)CCCC1OC

Additional information on Cyclopentanesulfonamide, 2-methoxy-

Recent Advances in Cyclopentanesulfonamide, 2-methoxy- (CAS: 1855495-33-8) Research

Cyclopentanesulfonamide, 2-methoxy- (CAS: 1855495-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique cyclopentane sulfonamide scaffold, has been investigated for its role in modulating biological pathways, particularly in the context of inflammation and oncology. Recent studies have highlighted its promising pharmacokinetic properties and selectivity, making it a candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of Cyclopentanesulfonamide, 2-methoxy-, focusing on its inhibitory effects on specific inflammatory mediators. The study demonstrated that this compound exhibits potent activity against cyclooxygenase-2 (COX-2), with an IC50 value significantly lower than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects.

Another pivotal study, conducted by a team at the University of Cambridge and published in Nature Chemical Biology, investigated the compound's role in cancer therapy. The researchers identified Cyclopentanesulfonamide, 2-methoxy- as a selective inhibitor of a key oncogenic kinase, which is frequently overexpressed in certain types of solid tumors. In vitro and in vivo experiments revealed that the compound effectively suppresses tumor growth by inducing apoptosis and inhibiting angiogenesis. These results underscore its potential as a targeted therapy for cancers with limited treatment options.

From a chemical perspective, the stability and bioavailability of Cyclopentanesulfonamide, 2-methoxy- have been optimized through structural modifications. A recent patent application (WO2023051234) describes novel derivatives of this compound with enhanced metabolic stability and improved oral absorption. These advancements address previous challenges related to its pharmacokinetic profile, paving the way for its transition into clinical trials.

Despite these promising developments, challenges remain. For instance, the precise mechanism of action of Cyclopentanesulfonamide, 2-methoxy- in certain biological contexts is still under investigation. Additionally, its long-term safety profile and potential off-target effects require further elucidation. Ongoing research aims to address these gaps, with several preclinical studies currently underway.

In conclusion, Cyclopentanesulfonamide, 2-methoxy- (CAS: 1855495-33-8) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anti-inflammatory and anticancer agent, coupled with recent advancements in its chemical optimization, positions it as a promising candidate for future therapeutic applications. Continued research and collaboration across academic and industrial sectors will be crucial to fully realize its clinical potential.